Cas no 186268-07-5 (6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione)

• Product Name: 6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione
• CAS No: 186268-07-5
• MF: C₁₄H₁₆N₄O₄
• MW: 304.301242828369
• MDL: MFCD18452848
• CID: 1379240
• PubChem ID: 9926489
• Update Time: 2025-06-25

6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione
• PD-161989
• 2,3-Quinoxalinedione, 1,4-dihydro-6-methyl-7-nitro-5-(1-pyrrolidinylmethyl)-
• 186268-07-5
• 127109DW5Y
• SCHEMBL7568799
• Q27251378
• UNII-127109DW5Y
• 6-methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)-1,4-dihydroquinoxaline-2,3-dione

• MDL： MFCD18452848
• Inchi： 1S/C14H16N4O4/c1-8-9(7-17-4-2-3-5-17)12-10(6-11(8)18(21)22)15-13(19)14(20)16-12/h6H,2-5,7H2,1H3,(H,15,19)(H,16,20)
• InChI Key： WPTFOEGLXOPQJT-UHFFFAOYSA-N
• SMILES： O=C1C(NC2=CC(=C(C)C(=C2N1)CN1CCCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 304.11728
• Monoisotopic Mass: 304.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 104.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione

Introduction to 6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione (CAS No. 186268-07-5) and Its Emerging Applications in Chemical Biology

6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione, identified by its CAS number 186268-07-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the quinoxaline class of molecules, which are well-documented for their broad spectrum of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The presence of a nitro group at the 7-position and a pyrrolidinylmethyl substituent at the 5-position introduces additional functional diversity, making this derivative a promising candidate for further investigation.

The quinoxaline core of 6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione is known to exhibit remarkable stability under various physiological conditions, which enhances its suitability for biological assays. Moreover, the nitro group can participate in redox reactions, potentially enabling the compound to interact with biological targets in a dual-mode fashion—both as an oxidizing agent and as a substrate for enzymatic reduction. This redox-active property has been increasingly explored in recent years as a strategy to improve drug efficacy and target specificity.

In recent years, there has been a surge in research focusing on the development of novel quinoxaline derivatives with enhanced bioactivity. Notably, studies have demonstrated that modifications at the 5-position of the quinoxaline scaffold can significantly influence binding affinity and metabolic stability. The pyrrolidinylmethyl group in 6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione is believed to contribute to favorable interactions with biological targets by increasing hydrophobicity and improving membrane permeability. This feature has made the compound an attractive scaffold for designing small-molecule inhibitors targeting membrane-bound proteins.

One of the most compelling aspects of 6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione is its potential application in modulating inflammatory pathways. Emerging research suggests that quinoxaline derivatives can interfere with key signaling cascades involved in inflammation by inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The nitro group in this compound may further enhance its anti-inflammatory potential by facilitating radical scavenging or by serving as a precursor for bioactive nitric oxide donors. These mechanisms align with current trends in drug discovery aimed at developing therapies that leverage redox-based interactions.

The synthesis of 6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione presents both challenges and opportunities for medicinal chemists. The quinoxaline ring system requires precise functionalization to introduce the desired substituents while maintaining structural integrity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. Additionally, computational chemistry approaches are increasingly being used to predict optimal reaction conditions and assess potential side products.

In terms of pharmacokinetic properties, 6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline-2,3(1H,4H)-dione exhibits promising characteristics for clinical translation. Preliminary data indicate moderate solubility in aqueous buffers and reasonable metabolic stability in vitro. These properties are critical for ensuring adequate bioavailability and minimizing off-target effects. Furthermore, the compound’s ability to cross cell membranes suggests its potential utility in treating diseases affecting intracellular compartments.

The therapeutic applications of 6-Methyl-7-nitro-5-(pyrrolidin-1-ylmethyl)quinoxaline -2 H -3 H -dione are currently under active investigation across multiple disease areas. In oncology research, for instance, quinoxaline derivatives have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways in cancer cells. The nitro group may enhance tumor-specific toxicity by preferentially accumulating in hypoxic tumor microenvironments where it can be reduced to form reactive species that induce cell death. Such findings resonate with recent clinical trials targeting hypoxia-inducible factors (HIFs) in cancer therapy.

Beyond oncology, 6 - Methyl - 7 - Nitro - 5 - ( Pyrrolidine - 1 - ylmethyl ) Quinoxa line - 2 , 3 ( 1 H , 4 H ) - Dione has also been explored for its potential role in neurodegenerative disorders such as Alzheimer’s disease (AD). Studies suggest that quinoxalines can inhibit β-secretase activity—a key enzyme involved in amyloid-beta peptide production—which is a hallmark pathological feature of AD. The structural features of this compound may allow it to selectively modulate proteolytic enzymes without affecting other members of the secretase family—a critical consideration for reducing side effects associated with protease inhibition therapy.

The development of novel drug candidates like 6-Methyl - 7-Nitro - 5 -( Pyrrolidin - 1-y l m ethyl ) Quinoxa line - 2 ,3 ( 1 H ,4 H ) - Dione relies heavily on interdisciplinary collaboration between synthetic chemists, biologists, and clinicians . High-throughput screening (HTS) techniques combined with structure-based drug design have accelerated the identification of lead compounds with optimized pharmacokinetic profiles . Additionally, computational modeling techniques such as molecular dynamics simulations have become indispensable tools for predicting protein-ligand interactions at atomic resolution . These advancements collectively contribute toward shortening timelines between discovery and clinical validation .

In conclusion,6-M ethyl -7-N it ro -5 -( py r rol id ine -1-y l m eth yl ) Quino x al ine -2 ,3( 1 H ,4 H ) dione ( CAS No .186268_07_5) represents an exciting frontier i n chemical biology due t o i ts unique structural attributes and multi ple therapeutic potentials . Its ability t o engage i n redox re actions, modulate inflammatory pathways, an d interact w ith critical biologic al targets makes i t a valuable scaffold f or future drug development efforts . As research progresses, further elucidation o f its mechanistic basis will undoubtedly reveal new avenues f or therapeutic intervention across diverse disease settings . p >